p-Benzoquinone, 2,5-diamino-3,6-dichloro-
Overview
Description
P-Benzoquinone, 2,5-diamino-3,6-dichloro- is a chemical compound with the molecular formula C6H4Cl2N2O2 . It is used as a deprotecting reagent for a variety of compounds, such as thioacetals, acetals, and ketals .
Synthesis Analysis
The synthesis of 2,5-Diamino-3,6-dichloro-1,4-benzoquinone has been reported in the literature. The procedure involves a nucleophilic substitution yielding a crude mixture of reactant and one product . In one experiment, p-Chloranil was dissolved in ethyl acetate, and concentrated aqueous ammonia was added to this mixture .Molecular Structure Analysis
The molecular structure of p-Benzoquinone, 2,5-diamino-3,6-dichloro- has been analyzed using ab initio calculations . The InChI representation of the molecule isInChI=1S/C6H4Cl2N2O2/c7-1-3 (9)6 (12)2 (8)4 (10)5 (1)11/h9-10H2
. Chemical Reactions Analysis
The parent compounds (Me 2 NH 2) 2 [M 2 L 3] (M = Zn, Mn; H 2 L = 2,5-dichloro-3,6-dihydroxo-1,4-benzoquinone) undergo linker exchange upon exposure to a solution of monodeprotonated 2,5-diamino-3,6-dibromo-1,4-benzoquinone or 2,5-diamino-3,6-dichloro-1,4-benzoquinone .Physical And Chemical Properties Analysis
The molecular weight of p-Benzoquinone, 2,5-diamino-3,6-dichloro- is 207.01 g/mol . Its exact mass is 205.9649828 g/mol . The compound has 2 hydrogen bond donors and 4 hydrogen bond acceptors .Scientific Research Applications
Dehydrogenation of Alcohols, Phenols, and Steroid Ketones
DDQ is a useful oxidant for the dehydrogenation of alcohols, phenols, and steroid ketones . The reagent removes pairs of H atoms from organic molecules . The resulting hydroquinone is poorly soluble in typical reaction solvents, which facilitates workup .
Synthesis of Quinolines
DDQ is an electron-transfer reagent for the synthesis of quinolines from imines and alkynes or alkenes . The excited-state DDQ converts benzyls, heteroarenes, fluoroarenes, benzene, and olefins into their radical cation forms as well as chloride and other anions into their respective radicals .
Deprotection of Compounds
DDQ is a deprotecting reagent for a variety of compounds, such as thioacetals, acetals, and ketals .
C−H Functionalization
DDQ is an effective reagent for the benzylic and allylic C−H functionalization .
Aromatization
DDQ is used in the aromatization process . The reagent removes pairs of H atoms from organic molecules . The resulting hydroquinone is poorly soluble in typical reaction solvents, which facilitates workup .
Cross-Dehydrogenative Coupling
DDQ is used in cross-dehydrogenative coupling . The excited-state DDQ converts benzyls, heteroarenes, fluoroarenes, benzene, and olefins into their radical cation forms as well as chloride and other anions into their respective radicals .
Safety And Hazards
properties
IUPAC Name |
2,5-diamino-3,6-dichlorocyclohexa-2,5-diene-1,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2O2/c7-1-3(9)6(12)2(8)4(10)5(1)11/h9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLHPOTDBWHTTBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=O)C(=C(C1=O)Cl)N)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50192328 | |
Record name | p-Benzoquinone, 2,5-diamino-3,6-dichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50192328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
p-Benzoquinone, 2,5-diamino-3,6-dichloro- | |
CAS RN |
3908-48-3 | |
Record name | 2,5-Diamino-3,6-dichloro-2,5-cyclohexadiene-1,4-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3908-48-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | p-Benzoquinone, 2,5-diamino-3,6-dichloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003908483 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,6-Dichloro-p-benzoquinone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75102 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | p-Benzoquinone, 2,5-diamino-3,6-dichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50192328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-diamino-3,6-dichloro-p-benzoquinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.333 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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